Cas no 84145-00-6 ([1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4-hydroxy-, sodium salt (1:1))

• Product Name: [1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4-hydroxy-, sodium salt (1:1)
• CAS No: 84145-00-6
• MF: C₁₃H₇F₂NaO₃
• MW: 272.179461717606
• CID: 725539
• PubChem ID: 23677945
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4-hydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4-hydroxy-, sodium salt (1:1)
• sodium 2',4'-difluoro-4-hydroxy[1,1'-biphenyl]-3-carboxylate
• sodium,5-(2,4-difluorophenyl)-2-hydroxybenzoate
• DTXSID00233033
• EINECS 282-223-5
• Diflunisal sodium
• Sodium 2',4'-difluoro-4-hydroxy(1,1'-biphenyl)-3-carboxylate
• NS00089215
• (1,1'-BIPHENYL)-3-CARBOXYLIC ACID, 2',4'-DIFLUORO-4-HYDROXY-, SODIUM SALT (1:1)
• SCHEMBL11411706
• MJG4K58KPV
• Q27284069
• (1,1'-BIPHENYL)-3-CARBOXYLIC ACID, 2',4'-DIFLUORO-4-HYDROXY-, MONOSODIUM SALT
• SODIUM DIFLUNISAL
• 84145-00-6
• UNII-MJG4K58KPV

• Inchi： 1S/C13H8F2O3.Na/c14-8-2-3-9(11(15)6-8)7-1-4-12(16)10(5-7)13(17)18;/h1-6,16H,(H,17,18);/q;+1/p-1
• InChI Key： TWNIMRJXRIWUKA-UHFFFAOYSA-M
• SMILES： [Na+].FC1C=C(C=CC=1C1C=CC(=C(C(=O)[O-])C=1)O)F

Computed Properties

• Exact Mass: 272.02609469g/mol
• Monoisotopic Mass: 272.02609469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų